Cas no 1891446-48-2 (1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine
• CAS No: 1891446-48-2
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5776993
• PubChem ID: 117304699
• Update Time: 2025-07-14

1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(3-chloro-5-fluorophenyl)cyclobutyl]methanamine
• 1891446-48-2
• EN300-1978656
• 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine

• Inchi： 1S/C11H13ClFN/c12-9-4-8(5-10(13)6-9)11(7-14)2-1-3-11/h4-6H,1-3,7,14H2
• InChI Key： AMMUXOYIFIODON-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1(CN)CCC1)F

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine

Introduction to 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine (CAS No. 1891446-48-2)

1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine, a compound with the chemical identifier CAS No. 1891446-48-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural uniqueness of this molecule, characterized by a cyclobutylmethanamine moiety linked to a fluorophenyl group, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The 3-chloro-5-fluorophenyl substituent in the molecular structure imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. This feature has been extensively studied in recent years, as it allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles. The presence of both chlorine and fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development.

In the realm of medicinal chemistry, the cyclobutylmethanamine core is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. Recent studies have highlighted the role of cycloalkylamine derivatives in inhibiting various enzymes involved in metabolic pathways. Specifically, compounds with similar structures have shown promise in targeting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

One of the most compelling aspects of 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine is its potential application in the treatment of neurological disorders. The fluorine atom in the phenyl ring has been shown to enhance blood-brain barrier penetration, a crucial factor for drugs targeting central nervous system (CNS) disorders. This property has been leveraged in the design of novel neuroactive compounds that exhibit improved efficacy and reduced side effects compared to traditional treatments.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine and its biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific pockets on enzymes and receptors, leading to potent inhibitory effects. These computational insights have guided experimental efforts, allowing researchers to optimize the structure-activity relationships (SAR) more efficiently.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer metabolism, suggesting its potential as an anticancer agent. Additionally, preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life.

The therapeutic potential of 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine extends beyond oncology. Emerging evidence suggests that it may also be effective against inflammatory diseases and infectious disorders. The compound's ability to modulate immune responses has been explored in models of autoimmune diseases, where it has shown promising results in reducing inflammation and alleviating symptoms.

From a regulatory perspective, the development of this compound adheres to stringent guidelines set forth by global health authorities. Good Manufacturing Practices (GMP) are rigorously followed during its synthesis and purification to ensure consistency and safety. Furthermore, comprehensive toxicological studies have been conducted to assess its potential adverse effects, ensuring that it meets the necessary standards for clinical use.

The future direction of research on 1-(3-chloro-5-fluorophenyl)cyclobutylmethanamine is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Innovations in drug delivery systems may further enhance its efficacy by improving target specificity and reducing systemic side effects. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide.